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Whitepaper: Physicochemical Profiling and Application Methodologies of CAS 1201645-44-4

Executive Summary & Structural Causality

CAS 1201645-44-4, chemically identified as 3-(4-Aminophenylamino)phenylboronic acid, is
a highly versatile, bifunctional molecular building block. As a Senior Application Scientist, |
approach this molecule not just as a chemical reagent, but as a programmable tool. It elegantly
merges the electrophilic reactivity of a phenylboronic acid with the electron-donating,
polymerizable capacity of a diphenylamine derivative[1].

This dual nature dictates its utility across two primary frontiers:

o Reversible Covalent Drug Design: The boronic acid moiety acts as a Lewis acid warhead,
targeting nucleophilic residues (serine, threonine, lysine) to achieve prolonged target
residence times without the permanent toxicity associated with irreversible inhibitors[2].

» Impedimetric Biosensing: The aminophenylamino tail allows for facile electropolymerization
or surface conjugation, while the boronic acid head acts as a synthetic lectin, reversibly
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capturing glycosylated entities and bacterial cell walls via diol condensation[3].

Physicochemical Profiling & Structural Causality

To deploy CAS 1201645-44-4 effectively, one must understand the causality behind its physical
properties. The

-hybridized boron atom possesses a vacant p-orbital. Upon exposure to a Lewis base or an
alkaline environment, it accepts an electron pair, transitioning to a stable

-hybridized tetrahedral geometry. This transition is the mechanistic engine driving its binding
affinity[4].

Table 1: Physicochemical Properties & Application Significance
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Parameter

Value | Description

Causality / Experimental
Significance

Chemical Name

3-(4-
Aminophenylamino)phenylboro

nic acid

Bifunctional: Primary amine for
EDC/NHS conjugation; Boronic

acid for target engagement.

CAS Number

1201645-44-4

Primary identifier for
procurement and safety
tracking[1].

Molecular Formula

C12H13BN202

Crucial for mass spectrometric
(m/z ~228.06) validation of

surface functionalization.

pKa (Boronic Acid)

~8.5 - 9.0 (Predicted)

Critical: Dictates binding buffer
selection. Binding to cis-1,2-
diols is exponentially
enhanced at pH > pKa due to
the formation of the reactive

tetrahedral boronate anion[5].

Redox Potential

Active (Aniline derivative)

Enables oxidative
electropolymerization onto
conductive substrates (e.g.,
Gold, Glassy Carbon) for

sensor fabrication[6].

Safety Data Sheet (SDS) & Risk Mitigation

Trustworthiness in the laboratory begins with a self-validating safety protocol. Boronic acids are

prone to autoxidation and can act as irritants. The following protocols ensure both operator

safety and reagent integrity[7].

Table 2: GHS Safety Standards & Handling Protocols
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Hazard Class

GHS Statement

Mitigation & Handling
Protocol

Skin Irritation

H315: Causes skin irritation

Handle exclusively in a Class Il
biosafety cabinet or fume
hood. Nitrile gloves are

mandatory.

Eye Irritation

H319: Causes serious eye

irritation

Mandate splash-proof safety
goggles. Ensure immediate
proximity to an eyewash

station.

Respiratory

H335: May cause respiratory

irritation

Avoid aerosolizing the
crystalline powder. Use anti-
static spatulas for weighing to

prevent dispersion.

Storage

Inert atmosphere, 2-8°C

Causality: Storing under
Argon/Nitrogen prevents the
autoxidation of the carbon-
boron bond, which would
otherwise degrade the
compound into an inactive

phenol derivative[8].

Mechanistic Applications

Reversible Covalent Inhibition (RCI)

In modern drug development, offer a "best-of-both-worlds" paradigm[2]. CAS 1201645-44-4
serves as a scaffold for designing inhibitors that target non-catalytic lysines or catalytic serines.

The initial non-covalent binding aligns the boronic acid warhead with the target nucleophile.

Subsequent nucleophilic attack forms a tetrahedral boronate or iminoboronate adduct[9]. This

achieves high biochemical potency and prolonged target engagement, while the reversibility

mitigates off-target immune responses.
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Fig 1. Mechanism of reversible covalent inhibition targeting nucleophilic protein residues.

Impedimetric Biosensors for Glycosylated Entities

For diagnostic applications, the molecule is polymerized onto an electrode. The boronic acid
receptors interact with cis-1,2-diols found on saccharides or bacterial cell walls[3]. This binding
displaces water and forms a cyclic ester, altering the local dielectric constant and increasing
charge transfer resistance (

), which is quantified via Electrochemical Impedance Spectroscopy (EIS)[4].
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Fig 2. Reversible condensation of boronic acid and diols for impedimetric biosensing.

Validated Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems.
Every step includes a causality check to verify success before proceeding.

Protocol A: Electropolymerization and Sensor Validation

Objective: Fabricate a diol-sensitive conductive polymer film on a glassy carbon electrode
(GCE).

o Monomer Preparation: Dissolve 5 mM CAS 1201645-44-4 in 0.1 M HCI.

o Causality: The acidic medium protonates the primary and secondary amines, ensuring
agueous solubility and providing the necessary ionic conductivity for electrochemical
oxidation[6].
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» Electropolymerization: Submerge the polished GCE into the monomer solution. Perform
Cyclic Voltammetry (CV) from -0.2 V to +0.8 V (vs. Ag/AgCl) for 10 cycles at 50 mV/s.

o Causality: Sweeping the potential generates radical cations at the amine groups, which
couple to form a stable poly(aminophenylamino-phenylboronic acid) film. You should
observe a growing anodic peak with each cycle, validating polymer deposition.

o Equilibration: Wash the electrode thoroughly with deionized water and equilibrate in 0.1 M
PBS (pH 7.4).

o Self-Validation Checkpoint: Perform Electrochemical Impedance Spectroscopy (EIS) in a 5
mM

redox probe solution. A successful polymer layer will show a distinct semi-circle in the
Nyquist plot, indicating an established baseline charge transfer resistance (

)I6].

Protocol B: Reversible Covalent Inhibition (RCI) Assay

Objective: Validate the reversible covalent binding of the boronic acid warhead to a target

serine protease.

e Pre-Incubation: Incubate 10 nM of the target enzyme with varying concentrations of the
boronic acid derivative in assay buffer (pH 7.5) for 30 minutes at 37°C.

o Causality: This allows the system to reach thermodynamic equilibrium, facilitating the
formation of the initial encounter complex and subsequent tetrahedral adduct[83].

o Substrate Addition: Add the fluorogenic substrate and monitor the initial velocity of
fluorescence generation. Calculate the

o Self-Validation Checkpoint (Reversibility Test): To prove the inhibition is reversible covalent
and not irreversible (suicide inhibition), perform a rapid dilution assay. Dilute the enzyme-
inhibitor complex 100-fold into an inhibitor-free buffer containing the substrate.
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o Causality: If the mechanism is reversible, the equilibrium will shift, the boronate adduct will
hydrolyze, and enzymatic activity will be restored within minutes[10]. Irreversible inhibitors
will show zero recovery.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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